Cas no 117174-79-5 (N-(3,5-Dimethylphenyl)carbamothioylbenzamide)
117174-79-5 structure
Product Name:N-(3,5-Dimethylphenyl)carbamothioylbenzamide
CAS No:117174-79-5
MF:C16H16N2OS
MW:284.376042366028
MDL:MFCD02631870
CID:1206715
PubChem ID:884617
Update Time:2025-04-20
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide
- 1-BENZOYL-3-(3,5-DIMETHYLPHENYL)THIOUREA
- 1-Benzoyl-3-(3,5-dimethylphenyl)thiourea, 5-[(Benzoylcarbamothioyl)amino]-m-xylene
- N-(3,5-dimethylphenylcarbamothioyl)benzamide
- MFCD02631870
- 117174-79-5
- STK141143
- Benzamide, N-[[(3,5-dimethylphenyl)amino]thioxomethyl]-
- PS-7200
- SCHEMBL5713540
- AKOS003220611
- N-((3,5-Dimethylphenyl)carbamothioyl)benzamide
- CS-0321254
- YAEFVXZQXWJXLF-UHFFFAOYSA-N
- N-(3,5-Dimethylphenyl)carbamothioylbenzamide
-
- MDL: MFCD02631870
- Inchi: 1S/C16H16N2OS/c1-11-8-12(2)10-14(9-11)17-16(20)18-15(19)13-6-4-3-5-7-13/h3-10H,1-2H3,(H2,17,18,19,20)
- InChI Key: YAEFVXZQXWJXLF-UHFFFAOYSA-N
- SMILES: S=C(NC(C1C=CC=CC=1)=O)NC1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 284.09848
- Monoisotopic Mass: 284.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- PSA: 41.13
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR15025-5g |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 5g |
£116.00 | 2025-02-19 | ||
| abcr | AB235338-5 g |
1-Benzoyl-3-(3,5-dimethylphenyl)thiourea |
117174-79-5 | 5 g |
€107.60 | 2023-07-20 | ||
| TRC | D481058-50mg |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D481058-100mg |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D481058-500mg |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391924-5g |
N-((3,5-dimethylphenyl)carbamothioyl)benzamide |
117174-79-5 | 97% | 5g |
¥598.00 | 2024-08-09 | |
| abcr | AB235338-5g |
1-Benzoyl-3-(3,5-dimethylphenyl)thiourea; . |
117174-79-5 | 5g |
€246.00 | 2025-02-14 | ||
| 1PlusChem | 1P00HEAJ-5g |
Benzamide, N-[[(3,5-dimethylphenyl)amino]thioxomethyl]- |
117174-79-5 | 95% | 5g |
$177.00 | 2025-02-28 | |
| Ambeed | A580442-5g |
N-((3,5-Dimethylphenyl)carbamothioyl)benzamide |
117174-79-5 | 97% | 5g |
$52.0 | 2024-04-26 | |
| A2B Chem LLC | AI10875-5g |
1-Benzoyl-3-(3,5-dimethylphenyl)thiourea |
117174-79-5 | 5g |
$72.00 | 2024-04-20 |
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
117174-79-5 (N-(3,5-Dimethylphenyl)carbamothioylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent